Cas no 30560-28-2 (Phosphoramidothioicacid, (2-methyl-1-oxopropyl)-, O,S-dimethyl ester (9CI))

Phosphoramidothioicacid, (2-methyl-1-oxopropyl)-, O,S-dimethyl ester (9CI) structure
30560-28-2 structure
Product Name:Phosphoramidothioicacid, (2-methyl-1-oxopropyl)-, O,S-dimethyl ester (9CI)
CAS No:30560-28-2
MF:C6H14NO3PS
MW:211.219021320343
CID:314476
PubChem ID:207726
Update Time:2025-04-19

Phosphoramidothioicacid, (2-methyl-1-oxopropyl)-, O,S-dimethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phosphoramidothioicacid, (2-methyl-1-oxopropyl)-, O,S-dimethyl ester (9CI)
    • N-[methoxy(methylsulfanyl)phosphoryl]-2-methylpropanamide
    • Phosphoramidothioic acid, isobutyryl-, O,S-dimethyl ester
    • N-[Methoxy(methylsulfanyl)phosphoryl]-2-methylpropanimidic acid
    • O,S-Dimethyl-N-isobutyrylphosphoroamidothioate
    • 30560-28-2
    • BRN 2440339
    • O,S-Dimethyl (2-methyl-1-oxopropyl)phosphoramidothioate
    • Phosphoramidothioic acid, (2-methyl-1-oxopropyl)-, O,S-dimethyl ester
    • DTXSID60952854
    • Inchi: 1S/C6H14NO3PS/c1-5(2)6(8)7-11(9,10-3)12-4/h5H,1-4H3,(H,7,8,9)
    • InChI Key: LGNBMDMPPQKBLR-UHFFFAOYSA-N
    • SMILES: S(C)P(NC(C(C)C)=O)(=O)OC

Computed Properties

  • Exact Mass: 211.04332
  • Monoisotopic Mass: 211.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 80.7Ų

Experimental Properties

  • Density: 1.184
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.473
  • PSA: 55.4
  • LogP: 2.71640
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